2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-benzoxazole

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-1,3-benzoxazole
• InChI: InChI=1S/C12H11N3O/c1-8-7-9(2)15(14-8)12-13-10-5-3-4-6-11(10)16-12/h3-7H,1-2H3
• InChI Key: IMHOKWBUWCIODA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=CC=CC=C3O2)C
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• CAS No.: 15166-40-2

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important.

Synthesis Analysis

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts has been summarized.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It is an aromatic organic compound with a benzene-fused oxazole ring structure.

Chemical Reactions Analysis

There has been a large upsurge in the synthesis of benzoxazole via different pathways. The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities.

Physical and Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with a melting point range of 199 - 201 °C.

Mechanism of Action

While specific information on “1-(2-Benzoxazolyl)-3,5-dimethylpyrazole” is not available, benzoxazole derivatives are known to exhibit various biological activities, such as anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Safety and Hazards

While specific safety data for “1-(2-Benzoxazolyl)-3,5-dimethylpyrazole” is not available, general safety measures for benzoxazole derivatives include avoiding inhalation of dusts and using personal protective equipment as required.

Future Directions

The future directions of benzoxazole research could involve the development of novel chemotherapeutic agents, which selectively act on the target without side effects. This has become a primary objective for medicinal chemists.